Natural Pigments
Natural pigments are derived from natural sources such as plants, animals, and minerals. They offer a safe and sustainable alternative to synthetic dyes in various applications like food coloring, cosmetics, pharmaceuticals, and textiles. These pigments not only provide vibrant colors but also impart additional nutritional benefits due to their natural components. For instance, chlorophyll extracted from spinach provides rich green hues while being rich in iron. Natural pigments are highly valued for their stability under different pH conditions and heat resistance, making them suitable for a wide range of products. They are increasingly preferred by consumers who seek organic and environmentally friendly options.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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Bromocresol purple | 115-40-2 | C21H16Br2O5S |
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Alizarin Red S sodium | 130-22-3 | C14H7NaO7S |
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a-Naphtholbenzein (Technical Grade) | 145-50-6 | C27H18O2 |
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Fast Garnet GBC Salt | 101-89-3 | C14H14N4O4S |
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β-Apo-8'-carotenal | 1107-26-2 | C30H40O |
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INT | 146-68-9 | C19H13ClIN5O2 |
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Amido Black 10B | 1064-48-8 | C22H14N6Na2O9S2 |
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Pyrocatechol violet | 115-41-3 | C19H14O7S |
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Oil red O | 1320-06-5 | C26H24N4O |
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Acid Blue 119 | 1324-80-7 | C37H30N3NaO4S |
Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
Recommended suppliers
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Jinan Hanyu Chemical Co.,Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
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Amadis Chemical Company LimitedFactory Trade Brand reagentsCompany nature: Private enterprises
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Beyond Pharmaceutical Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
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Shanghai Aoguang Biotechnology Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
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Zhejiang Brunova Technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
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